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Compound of Interest

Compound Name: Dipalmitelaidin

Cat. No.: B3026124 Get Quote

An In-depth Technical Guide to Dipalmitelaidin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and synthesis of Dipalmitelaidin, a diacylglycerol of interest in

lipid research and various industrial applications.

Chemical Structure and Identification
Dipalmitelaidin is a diacylglycerol molecule, specifically a 1,3-diacylglycerol. Its structure

consists of a central glycerol backbone to which two molecules of palmitelaidic acid are

attached via ester bonds at the sn-1 and sn-3 positions. Palmitelaidic acid is a

monounsaturated 16-carbon fatty acid, with the single double bond located at the ninth carbon

atom from the carboxyl end, exhibiting a trans configuration.

The IUPAC name for Dipalmitelaidin is [3-[(E)-hexadec-9-enoyl]oxy-2-hydroxypropyl] (E)-

hexadec-9-enoate[1]. It is also commonly referred to as 1,3-Dipalmitelaidin or 1,3-

Dipalmitelaidin(trans-9)(C16:1T)[2].

Below is a diagram illustrating the chemical structure of Dipalmitelaidin.
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Synthesis Stage

Purification Stage

Glycerol +
Palmitelaidic Acid

Enzymatic Esterification
(Lipozyme RM IM, 50-60°C, vacuum)

Crude Reaction Mixture

Enzyme Filtration

Recrystallization
(from Methanol)

Pure 1,3-Dipalmitelaidin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3680111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3680111/
https://www.researchgate.net/publication/244602760_Lipases_and_lipase-catalyzed_esterification_in_non-aqueous_media
https://www.benchchem.com/product/b3026124#what-is-the-chemical-structure-of-dipalmitelaidin
https://www.benchchem.com/product/b3026124#what-is-the-chemical-structure-of-dipalmitelaidin
https://www.benchchem.com/product/b3026124#what-is-the-chemical-structure-of-dipalmitelaidin
https://www.benchchem.com/product/b3026124#what-is-the-chemical-structure-of-dipalmitelaidin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

